Cas no 2034256-14-7 (1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034256-14-7
• MF: C₂₂H₁₈FN₅O₄
• MW: 435.407827854156
• CID: 5406685
• Update Time: 2025-06-15

1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Fluorophenyl)-2-hydroxyethyl]-N-[4-[(2-furanylcarbonyl)amino]phenyl]-1H-1,2,3-triazole-4-carboxamide
• 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H18FN5O4/c23-17-5-2-1-4-16(17)19(29)13-28-12-18(26-27-28)21(30)24-14-7-9-15(10-8-14)25-22(31)20-6-3-11-32-20/h1-12,19,29H,13H2,(H,24,30)(H,25,31)
• InChI Key： MBVNGYYYTNUXFT-UHFFFAOYSA-N
• SMILES： N1(CC(C2=CC=CC=C2F)O)C=C(C(NC2=CC=C(NC(C3=CC=CO3)=O)C=C2)=O)N=N1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-[2-(2-Fluorophenyl)-2-Hydroxyethyl]-N-[4-(Furan-2-amido)Phenyl]-1H-1,2,3-Triazole-4-Carboxamide

CAS No. 2034256-14-7, also known as 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a fluorophenyl group, a hydroxyethyl moiety, and a furan amide substituent, contribute to its distinct pharmacological profile.

The fluorophenyl group is a common substituent in pharmaceuticals due to its ability to modulate the physicochemical properties of molecules. Fluorine atoms can enhance lipophilicity, metabolic stability, and receptor binding affinity, making them valuable for optimizing drug candidates. In the context of 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide, the fluorophenyl group likely plays a crucial role in enhancing its bioavailability and target specificity.

The hydroxyethyl moiety is another key structural element that influences the compound's properties. Hydroxyl groups can form hydrogen bonds with biological targets, improving binding affinity and selectivity. Additionally, hydroxyl groups can be metabolized by various enzymes, affecting the compound's pharmacokinetics and pharmacodynamics. The presence of a hydroxyethyl group in this triazole derivative may contribute to its favorable interaction with biological systems.

The furan amide substituent adds further complexity to the molecule. Furan rings are known for their aromaticity and planarity, which can facilitate π-π stacking interactions with biological targets. Amide groups are also important for hydrogen bonding and can influence the conformational flexibility of the molecule. Together, these features suggest that 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide may exhibit potent and selective activity against specific biological targets.

The triazole core is a well-established scaffold in medicinal chemistry due to its broad spectrum of biological activities. Triazoles are known for their antifungal, antiviral, and anticancer properties. The 1H-1,2,3-triazole ring is particularly interesting because it can be synthesized efficiently through click chemistry reactions, making it an attractive choice for drug development. The combination of the triazole core with the other functional groups in this compound suggests that it may have multiple therapeutic applications.

Recent studies have explored the potential therapeutic uses of 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide. For instance, research has shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. In vitro studies have demonstrated that it can inhibit cell growth and induce apoptosis in human breast cancer cells (MCF-7) and human colon cancer cells (HT-29). These findings suggest that this triazole derivative may be a promising candidate for cancer therapy.

In addition to its antiproliferative effects, 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide has also been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity may make it useful for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,2,3-triazole-4-carboxamide has also been studied. Preclinical data indicate that it has good oral bioavailability and a favorable half-life in animal models. These properties are essential for developing an effective oral drug candidate. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses.

In conclusion, 1-[2-(fluorophenyl)-hydroxyethyl]-N-[4-(furan-2-amido)phenyl]-1H-1,triazole-4-carboxamide (CAS No. 2034256-14-7) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potential applications in cancer therapy and anti-inflammatory treatments make it an exciting candidate for further research and development in medicinal chemistry.